Cas no 2413877-37-7 ([4-(2,4-Dichlorophenyl)oxan-4-yl]methanamine;hydrochloride)

• Product Name: [4-(2,4-Dichlorophenyl)oxan-4-yl]methanamine;hydrochloride
• CAS No: 2413877-37-7
• MF: C₁₂H₁₆Cl₃NO
• MW: 296.620540618896
• CID: 5953929
• PubChem ID: 146050223
• Update Time: 2025-11-06

[4-(2,4-Dichlorophenyl)oxan-4-yl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(2,4-Dichlorophenyl)oxan-4-yl]methanamine;hydrochloride
• 2413877-37-7
• EN300-26621806
• 1-[4-(2,4-dichlorophenyl)oxan-4-yl]methanamine hydrochloride

• Inchi： 1S/C12H15Cl2NO.ClH/c13-9-1-2-10(11(14)7-9)12(8-15)3-5-16-6-4-12;/h1-2,7H,3-6,8,15H2;1H
• InChI Key： CXLXNXSFJKUNIH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN)CCOCC1)Cl.Cl

Computed Properties

• Exact Mass: 295.029747g/mol
• Monoisotopic Mass: 295.029747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on [4-(2,4-Dichlorophenyl)oxan-4-yl]methanamine;hydrochloride

Comprehensive Analysis of [4-(2,4-Dichlorophenyl)oxan-4-yl]methanamine;hydrochloride (CAS No. 2413877-37-7)

The compound [4-(2,4-Dichlorophenyl)oxan-4-yl]methanamine;hydrochloride (CAS No. 2413877-37-7) is a chemically synthesized molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dichlorophenyl moiety and an oxan-4-yl ring, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on its structure-activity relationship (SAR) to explore its efficacy in targeted therapies.

In recent years, the demand for specialty chemicals like [4-(2,4-Dichlorophenyl)oxan-4-yl]methanamine;hydrochloride has surged due to advancements in precision medicine and sustainable agriculture. This compound's hydrochloride salt form enhances its solubility, making it suitable for formulation in various biomedical applications. Its CAS No. 2413877-37-7 is frequently searched in academic databases, reflecting its growing relevance in organic synthesis and medicinal chemistry.

One of the key trends in 2024 is the integration of AI-driven drug design with traditional chemical synthesis. The structural features of [4-(2,4-Dichlorophenyl)oxan-4-yl]methanamine;hydrochloride align well with computational models used for molecular docking and virtual screening. This synergy accelerates the identification of potential therapeutic targets, reducing R&D timelines. Additionally, its chlorinated aromatic component is being studied for bioactive properties, particularly in antimicrobial and anti-inflammatory contexts.

From an SEO perspective, queries such as "CAS 2413877-37-7 supplier" and "oxan-4-yl methanamine derivatives" are trending, indicating commercial and academic interest. The compound's synthetic pathway and purity standards are also common search topics, highlighting the need for reliable analytical methods like HPLC and NMR. Furthermore, its potential role in green chemistry initiatives is gaining traction, as industries seek eco-friendly synthesis routes.

In conclusion, [4-(2,4-Dichlorophenyl)oxan-4-yl]methanamine;hydrochloride (CAS No. 2413877-37-7) represents a versatile compound with broad applications. Its alignment with cutting-edge research trends and industry demands ensures its continued prominence in scientific literature and commercial markets. Future studies may explore its scalable production and regulatory compliance, further solidifying its value in innovative chemistry.